Cas no 1547-51-9 (2,4-Pentanedione,3,3-difluoro-)

2,4-Pentanedione,3,3-difluoro- structure
1547-51-9 structure
Product Name:2,4-Pentanedione,3,3-difluoro-
CAS No:1547-51-9
MF:C5H6F2O2
MW:136.096748828888
CID:117809
PubChem ID:12666451
Update Time:2025-04-18

2,4-Pentanedione,3,3-difluoro- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentanedione,3,3-difluoro-
    • 3,3-DIFLUORO-PENTANE-2,4-DIONE
    • 3,3-difluoropentane-2,4-dione
    • AKOS006330758
    • 1547-51-9
    • SCHEMBL5663829
    • XVYFWBWYEAQLJC-UHFFFAOYSA-N
    • 3,3-difluoro-2,4-pentanedione
    • DTXSID90506203
    • Inchi: 1S/C5H6F2O2/c1-3(8)5(6,7)4(2)9/h1-2H3
    • InChI Key: XVYFWBWYEAQLJC-UHFFFAOYSA-N
    • SMILES: FC(C(C)=O)(C(C)=O)F

Computed Properties

  • Exact Mass: 136.03358
  • Monoisotopic Mass: 136.03358575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14

2,4-Pentanedione,3,3-difluoro- Related Literature

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